Cas no 294191-68-7 (1H-Diimidazo[1,2-a:4',5'-e]pyrazine(9CI))

1H-Diimidazo[1,2-a:4',5'-e]pyrazine(9CI) structure
294191-68-7 structure
Product Name:1H-Diimidazo[1,2-a:4',5'-e]pyrazine(9CI)
CAS No:294191-68-7
MF:C7H5N5
MW:159.148099660873
CID:249146
PubChem ID:57357906
Update Time:2025-04-19

1H-Diimidazo[1,2-a:4',5'-e]pyrazine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Diimidazo[1,2-a:4',5'-e]pyrazine(9CI)
    • 1H-Diimidazo[1,2-a:4,5-e]pyrazine (9CI)
    • 3H-diimidazo[1,3-b:3',4'-e]pyrazine
    • DTXSID10723930
    • 294191-68-7
    • 3H-Diimidazo[1,2-a:4',5'-e]pyrazine
    • SCHEMBL20848249
    • Inchi: 1S/C7H5N5/c1-2-12-5(8-1)3-9-6-7(12)11-4-10-6/h1-4H,(H,10,11)
    • InChI Key: IGELYLIIHCGPRO-UHFFFAOYSA-N
    • SMILES: N12C=CN=C1C=NC1=C2N=CN1

Computed Properties

  • Exact Mass: 159.05465
  • Monoisotopic Mass: 159.05449518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.87
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